![molecular formula C16H24N6O3S B2802725 1-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(propylsulfonyl)piperazine CAS No. 1040651-21-5](/img/structure/B2802725.png)
1-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(propylsulfonyl)piperazine
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Description
1-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(propylsulfonyl)piperazine, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Crystal Structure and DFT Calculations
1-(4-tert-butyl-benzenesulfonyl)-4-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine and its derivatives have been synthesized, with structures confirmed by X-ray diffraction. Density Functional Theory (DFT) calculations provide insights into reactive sites for electrophilic and nucleophilic nature of these molecules (Kumara et al., 2017).
5-HT7 Receptor Antagonists
Piperazine derivatives have been evaluated as 5-HT7 receptor antagonists, showing significant inhibitory values. This includes research on 4-methoxy-N-[3-(4-substituted phenyl-piperazine-1-yl)propyl] benzene sulfonamides (Yoon et al., 2008).
Antimicrobial Activities
Some piperazine derivatives, including those with 4-methoxyphenyl groups, have been synthesized and screened for antimicrobial activities. Certain compounds exhibited good to moderate activities against test microorganisms (Bektaş et al., 2007).
Antidepressant-like Effects
The phenylpiperazine derivative LQFM005, containing 4-methoxyphenyl groups, has shown anxiolytic- and antidepressant-like effects in mice, potentially through the activation of 5-HT1A receptors (Moreira et al., 2021).
Fluorescent Ligands for Receptors
A series of 1-(2-methoxyphenyl)piperazine derivatives with fluorescent moieties have been synthesized, displaying high to moderate 5-HT(1A) receptor affinity and good fluorescence properties. These compounds have potential for visualizing 5-HT(1A) receptors (Lacivita et al., 2009).
Anticancer Evaluation
Polyfunctional substituted 1,3-thiazoles with a piperazine substituent, including those with 4-methoxyphenyl groups, have shown promising anticancer activity against various cancer cell lines (Turov, 2020).
Inhibitors of Mycobacterium Tuberculosis
Substituted piperazine-thiosemicarbazone hybrids have been identified as potent inhibitors of Mycobacterium tuberculosis, showcasing the potential of piperazine derivatives in treating tuberculosis (Jallapally et al., 2014).
properties
IUPAC Name |
1-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-4-propylsulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O3S/c1-3-12-26(23,24)21-10-8-20(9-11-21)13-16-17-18-19-22(16)14-4-6-15(25-2)7-5-14/h4-7H,3,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMKMQDVFHKIYMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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